Cas no 39181-45-8 (5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine)

5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with a 4-methylbenzyl group at the 5-position and an amine at the 2-position. This structure imparts potential utility in pharmaceutical and agrochemical research due to its ability to serve as a versatile intermediate or bioactive scaffold. The presence of the thiadiazole ring enhances stability and offers opportunities for further functionalization, while the methylbenzyl moiety may influence lipophilicity and binding interactions. Its well-defined synthesis and purity make it suitable for applications in medicinal chemistry, particularly in the development of novel therapeutic agents or pesticidal compounds.
5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine structure
39181-45-8 structure
Product Name:5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine
CAS No:39181-45-8
MF:C10H11N3S
MW:205.279440164566
MDL:MFCD02664087
CID:874076
PubChem ID:3786709
Update Time:2025-05-28

5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine
    • 5-[(4-methylphenyl)methyl]-1,3,4-thiadiazol-2-amine
    • 1,3,4-Thiadiazol-2-amine, 5-[(4-methylphenyl)methyl]-
    • NKGWYLDUGQTJMM-UHFFFAOYSA-N
    • SCHEMBL4220065
    • ALBB-014617
    • AKOS000295730
    • 39181-45-8
    • NS-02185
    • STL223955
    • ASISCHEM D51193
    • EN300-71710
    • DTXSID60396395
    • Z445126316
    • MFCD02664087
    • DA-06224
    • MDL： MFCD02664087
    • Inchi： 1S/C10H11N3S/c1-7-2-4-8(5-3-7)6-9-12-13-10(11)14-9/h2-5H,6H2,1H3,(H2,11,13)
    • InChI Key： NKGWYLDUGQTJMM-UHFFFAOYSA-N
    • SMILES： S1C(N)=NN=C1CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 205.06700
  • Monoisotopic Mass: 205.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • PSA: 80.04000
  • LogP: 2.60070

5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT

5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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abcr
AB221922-1 g
5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine; 95%
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abcr
AB221922-5 g
5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine; 95%
 39181-45-8
5 g
 €381.90 2023-07-20
abcr
AB221922-1g
5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine, 95%; .
 39181-45-8 95%
1g
 €137.20 2025-04-19
abcr
AB221922-5g
5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine, 95%; .
 39181-45-8 95%
5g
 €381.90 2025-04-19
Chemenu
CM282626-1g
5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine
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5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:39181-45-8)5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine
Order Number:A1159992
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:57
Price ($):382.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:39181-45-8)5-(4-Methylbenzyl)-1,3,4-thiadiazol-2-amine
A1159992
Purity:99%
Quantity:5g
Price ($):382.0
Email